Cas no 2171672-33-4 (1-(3,5-dibromopyridin-2-yl)azetidine-2-carboxamide)

• Product Name: 1-(3,5-dibromopyridin-2-yl)azetidine-2-carboxamide
• CAS No: 2171672-33-4
• MF: C₉H₉Br₂N₃O
• MW: 334.995260000229
• CID: 6567096
• PubChem ID: 165522844
• Update Time: 2025-06-09

1-(3,5-dibromopyridin-2-yl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dibromopyridin-2-yl)azetidine-2-carboxamide
• 2171672-33-4
• EN300-1280816

• Inchi： 1S/C9H9Br2N3O/c10-5-3-6(11)9(13-4-5)14-2-1-7(14)8(12)15/h3-4,7H,1-2H2,(H2,12,15)
• InChI Key： FWNWELBULWFZJC-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN=C1N1CCC1C(N)=O)Br

Computed Properties

• Exact Mass: 334.90919g/mol
• Monoisotopic Mass: 332.91124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 59.2Ų

Additional information on 1-(3,5-dibromopyridin-2-yl)azetidine-2-carboxamide

Comprehensive Overview of 1-(3,5-dibromopyridin-2-yl)azetidine-2-carboxamide (CAS No. 2171672-33-4)

The compound 1-(3,5-dibromopyridin-2-yl)azetidine-2-carboxamide (CAS No. 2171672-33-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a dibromopyridine moiety with an azetidine-2-carboxamide group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to interact with biological targets. The presence of bromine atoms enhances its reactivity, enabling further derivatization for tailored applications.

In recent years, the demand for heterocyclic compounds like 1-(3,5-dibromopyridin-2-yl)azetidine-2-carboxamide has surged due to their versatility in medicinal chemistry. This compound aligns with the growing trend of fragment-based drug design, where small molecular fragments are used to construct larger, more complex drugs. Its pyridine core is a common motif in FDA-approved drugs, underscoring its relevance. Additionally, the azetidine ring is gaining traction as a bioisostere for traditional saturated heterocycles, offering improved metabolic stability and bioavailability.

From a synthetic chemistry perspective, CAS No. 2171672-33-4 presents intriguing challenges and opportunities. The dibromo substitution pattern on the pyridine ring allows for selective cross-coupling reactions, a hot topic in modern catalysis research. This feature is particularly appealing for researchers exploring C-H activation methodologies, a cutting-edge area in organic synthesis. The compound’s carboxamide functionality further expands its utility, serving as a hydrogen bond donor/acceptor in molecular recognition processes.

The pharmaceutical industry’s shift toward targeted therapies has increased the relevance of 1-(3,5-dibromopyridin-2-yl)azetidine-2-carboxamide. Its structural features make it a potential candidate for kinase inhibitors, a class of drugs dominating oncology research. Moreover, the compound’s lipophilicity and molecular weight fall within the desirable range for central nervous system (CNS) drug candidates, aligning with the rising interest in neurotherapeutics.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Researchers are investigating sustainable methods for its synthesis, minimizing the use of hazardous reagents. The bromine atoms, while useful for further functionalization, raise questions about atom economy, driving innovation in halogen-efficient synthetic routes. This aligns with the broader industry push toward sustainable pharmaceutical manufacturing.

Analytical characterization of 1-(3,5-dibromopyridin-2-yl)azetidine-2-carboxamide employs advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm its purity and structural integrity, critical for reproducibility in research. The compound’s crystallinity and solubility profile are also under study, as these properties significantly impact formulation development.

In the context of intellectual property, CAS No. 2171672-33-4 has appeared in several patent applications, highlighting its commercial potential. Its use in combinatorial chemistry libraries underscores its value in high-throughput screening campaigns. The compound’s structure-activity relationship (SAR) is a focal point for medicinal chemists aiming to optimize its pharmacological properties.

Looking ahead, 1-(3,5-dibromopyridin-2-yl)azetidine-2-carboxamide is poised to play a pivotal role in addressing unmet medical needs. Its integration into AI-driven drug discovery platforms exemplifies the convergence of synthetic chemistry and computational modeling. As the scientific community continues to explore its applications, this compound remains a testament to the innovation driving modern chemical biology.